Cas no 116503-70-9 (Benzoic acid, 4-[2-(methoxycarbonyl)-1,3-butadienyl]-, methyl ester, (E)- (9CI))

Benzoic acid, 4-[2-(methoxycarbonyl)-1,3-butadienyl]-, methyl ester, (E)- (9CI) structure
116503-70-9 structure
Product Name:Benzoic acid, 4-[2-(methoxycarbonyl)-1,3-butadienyl]-, methyl ester, (E)- (9CI)
CAS No:116503-70-9
MF:C14H14O4
MW:246.258564472198
CID:6641516
Update Time:2024-01-29

Benzoic acid, 4-[2-(methoxycarbonyl)-1,3-butadienyl]-, methyl ester, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[2-(methoxycarbonyl)-1,3-butadienyl]-, methyl ester, (E)- (9CI)
    • Inchi: 1S/C14H14O4/c1-4-11(13(15)17-2)9-10-5-7-12(8-6-10)14(16)18-3/h4-9H,1H2,2-3H3/b11-9+
    • InChI Key: XQPGVLNVSTZXEY-PKNBQFBNSA-N
    • SMILES: C(OC)(=O)C1=CC=C(/C=C(/C(OC)=O)\C=C)C=C1

Experimental Properties

  • Density: 1.139±0.06 g/cm3(Predicted)
  • Melting Point: 48-49 °C
  • Boiling Point: 374.6±25.0 °C(Predicted)
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